Cas no 315249-26-4 (4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol)

• Product Name: 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol
• CAS No: 315249-26-4
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 309343
• PubChem ID: 3138070
• Update Time: 2025-10-28

4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadien-4-ol,4-[1-amino-3-(methylthio)propyl]-
• 4-(1-AMINO-3-METHYLSULFANYL-PROPYL)-HEPTA-1,6-DIEN-4-OL
• 4-(1-amino-3-methylsulfanylpropyl)hepta-1,6-dien-4-ol
• 4-(1-amino-3-methylthiopropyl)hepta-1,6-dien-4-ol
• 4-[1-amino-3-(methylsulfanyl)propyl]hepta-1,6-dien-4-ol
• C11H21NOS
• FT-0676653
• SR-01000465827
• O-Phenethyl-hydroxylaminehydrochloride
• SR-01000465827-1
• AKOS000300109
• AKOS005431440
• A925205
• BRD-A01082634-001-01-6
• 4-(1-Amino-3-(methylthio)propyl)hepta-1,6-dien-4-ol
• DTXSID00389706
• 4-(1-amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol, AldrichCPR
• EU-0082619
• 4-[1-amino-3-(methylthio)propyl]hepta-1,6-dien-4-ol
• 315249-26-4
• STK326460
• 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol

• MDL： MFCD02105248
• Inchi： 1S/C11H21NOS/c1-4-7-11(13,8-5-2)10(12)6-9-14-3/h4-5,10,13H,1-2,6-9,12H2,3H3
• InChI Key： IASBFWGOKYWONK-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(CC=C)(CC=C)O)N

Computed Properties

• Exact Mass: 215.13400
• Monoisotopic Mass: 215.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Boiling Point: 339.5°Cat760mmHg
• Flash Point: 159.1°C
• PSA: 71.55000
• LogP: 2.65040

4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol

Comprehensive Overview of 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol (CAS No. 315249-26-4)

The compound 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol (CAS No. 315249-26-4) is a structurally unique molecule that has garnered attention in both academic and industrial research. Its complex name reflects its intricate chemical architecture, featuring a hepta-1,6-dien-4-ol backbone modified with an amino and a methylsulfanyl group. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules and specialty chemicals.

In recent years, the demand for sulfur-containing compounds like 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol has surged due to their applications in pharmaceuticals, agrochemicals, and materials science. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of sulfur and amino groups in biologically active molecules. The compound's diene structure also opens doors for polymerization studies and the creation of novel polymeric materials.

One of the most frequently asked questions about CAS No. 315249-26-4 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including Grignard reactions and thiol-ene click chemistry, which are topics of high interest in modern synthetic chemistry. Its purification often involves techniques like column chromatography or recrystallization, ensuring high purity for research applications. These methods align with the growing trend toward green chemistry, as researchers seek more sustainable and efficient synthetic routes.

The methylsulfanyl moiety in 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol is particularly noteworthy, as sulfur-containing functional groups are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. This has led to increased exploration of the molecule in medicinal chemistry, where it serves as a precursor for analogs with potential therapeutic effects. Additionally, its unsaturated hydrocarbon chain (hepta-1,6-diene) offers opportunities for further functionalization, making it a valuable tool for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 315249-26-4 is often discussed in the context of high-value fine chemicals. Its unique structure makes it suitable for niche applications, such as the development of flavor and fragrance compounds or specialty polymers. The compound's chiral center (at the 4-position) also raises questions about its enantiomeric purity and the potential need for asymmetric synthesis techniques, a hot topic in modern organic chemistry.

Environmental and safety considerations are another area of interest for users researching 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive functional groups. This aligns with broader industry trends toward responsible chemical management and lab safety, which are frequently searched topics in the scientific community.

In summary, 4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol (CAS No. 315249-26-4) is a multifaceted compound with significant potential in both academic and industrial settings. Its structural features, including the amino, methylsulfanyl, and diene groups, make it a valuable candidate for diverse applications ranging from drug development to material science. As research continues to uncover new uses for this molecule, its relevance in cutting-edge chemistry is expected to grow.